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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)cyclopentanone

CAS No.: 115169-77-2

Cat. No.: B052058

Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents

are paramount to ensuring a safe laboratory environment and maintaining regulatory

compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-(4-
Chlorophenyl)cyclopentanone, a halogenated ketone compound. The procedures outlined

herein are grounded in established safety protocols and are designed to provide clear,

actionable guidance to laboratory personnel.

Hazard Assessment and Chemical Profile
Before handling any chemical, a thorough understanding of its properties and associated

hazards is essential.

Chemical and Physical Properties
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Property Value

CAS Number 115169-77-2[1]

Molecular Formula C₁₁H₁₁ClO[2]

Molecular Weight 194.66 g/mol [2][3]

Appearance Solid

Boiling Point 307.0 ± 42.0 °C (Predicted)[3]

Density 1.206 ± 0.06 g/cm³ (Predicted)[3]

Hazard Identification

According to available Safety Data Sheets (SDS), 3-(4-Chlorophenyl)cyclopentanone is

classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The presence of a chlorine atom designates this compound as a halogenated organic

compound. This classification is critical for waste segregation and disposal, as halogenated

wastes require specific disposal routes due to their potential to form harmful byproducts during

incineration if not handled correctly.[4][5][6]

Personal Protective Equipment (PPE) and Safe Handling
Adherence to proper PPE protocols is the first line of defense against chemical exposure.

Mandatory PPE

Eye Protection: Wear safety goggles or a face shield to protect against splashes.[4]

Hand Protection: Use nitrile gloves to prevent skin contact. Always consult the glove

manufacturer's chemical resistance guide for specific breakthrough times.[4][6]
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Body Protection: A laboratory coat must be worn to protect skin and clothing.[4]

Footwear: Closed-toe shoes are required to protect feet from spills.[4]

All handling of 3-(4-Chlorophenyl)cyclopentanone, including the preparation of waste

containers, should be conducted within a properly functioning chemical fume hood to minimize

the risk of inhalation.[6]

Spill Management Protocol
In the event of a spill, a swift and informed response is crucial to mitigate exposure and

environmental contamination.

Step-by-Step Spill Cleanup

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area if the spill is large or in a poorly ventilated space.

Containment: If safe to do so, prevent the spill from spreading by using an inert absorbent

material such as vermiculite, sand, or a commercial spill absorbent.

Absorption: Gently cover the spill with the absorbent material and allow it to fully absorb the

chemical.

Collection: Carefully sweep or scoop the contaminated absorbent material into a designated,

labeled hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. All cleaning materials, including wipes and gloves, must be disposed of as hazardous

waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department in accordance with your laboratory's specific protocols.

Waste Disposal Workflow
The proper disposal of 3-(4-Chlorophenyl)cyclopentanone requires a systematic approach to

waste segregation, containerization, and labeling.
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Preparation

Waste Collection

Labeling & Storage

Final Disposal
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Fume Hood

Select a Designated
'Halogenated Organic Waste'

Container

Ensure Container is
Chemically Compatible

(e.g., Polyethylene)

Carefully Transfer Waste
into Container

Securely Close Container
When Not in Use

Affix Hazardous Waste Tag

Complete Tag:
- 'Halogenated Organic Waste'

- '3-(4-Chlorophenyl)cyclopentanone'
- Hazards: Irritant, Toxic

- Accumulation Start Date

Store in Designated Satellite
Accumulation Area (SAA)

with Secondary Containment

Container is Full
(or waste is no longer generated)

Submit Waste Pickup Request
to EHS/EHRS

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-(4-Chlorophenyl)cyclopentanone.
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Step-by-Step Disposal Protocol

Segregation is Key: As a chlorinated organic compound, 3-(4-
Chlorophenyl)cyclopentanone waste must be collected in a container specifically

designated for halogenated organic waste.[4][6] Never mix halogenated waste with non-

halogenated organic waste, as this can complicate the disposal process and significantly

increase costs.[6]

Causality: Mixing waste streams can interfere with recycling or treatment processes.

Halogenated compounds, for instance, can produce dioxins and hydrochloric acid when

incinerated improperly, requiring specialized high-temperature incineration.

Container Selection:

Choose a container that is in good condition, free of leaks, and compatible with the

chemical. High-density polyethylene (HDPE) or glass containers are typically appropriate.

The container must have a secure, tight-fitting lid to prevent the release of vapors.[6]

Waste Accumulation:

Place the designated waste container in a Satellite Accumulation Area (SAA) within the

laboratory. This area should be clearly marked and provide secondary containment (e.g., a

spill tray) to capture any potential leaks.[6]

Keep the waste container closed at all times, except when adding waste. This is a

regulatory requirement and minimizes the release of volatile organic compounds (VOCs).

[6][7]

Proper Labeling:

As soon as the first drop of waste is added, the container must be labeled with a

hazardous waste tag.[6]

The label must include:

The words "Hazardous Waste".
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The full chemical name: "3-(4-Chlorophenyl)cyclopentanone". Do not use

abbreviations or chemical formulas.

A clear indication of the hazards (e.g., "Irritant," "Toxic").

The date when waste was first added to the container (the accumulation start date).

Requesting Disposal:

Do not allow hazardous waste to accumulate in the laboratory for an extended period.

Once the container is full, or the project is complete, arrange for disposal.

Follow your institution's specific procedures for requesting a waste pickup from the EHS

department or a contracted professional waste disposal service.[7]

Do not pour 3-(4-Chlorophenyl)cyclopentanone waste down the drain or attempt to

dispose of it through evaporation in a fume hood.[4][7]

Transportation and Final Disposal
The off-site transportation and ultimate disposal of hazardous waste are governed by strict

federal and state regulations.

Transportation: Any off-site shipment of this waste must comply with the Department of

Transportation (DOT) regulations, which include requirements for proper packaging,

marking, labeling, and shipping papers (manifests).[8][9][10]

Disposal Method: The most common and accepted method for the disposal of halogenated

organic compounds is high-temperature incineration in a licensed hazardous waste facility.[5]

This process ensures the complete destruction of the organic molecule, minimizing the

release of harmful substances into the environment.

By adhering to these procedures, you contribute to a safer laboratory environment, ensure

regulatory compliance, and uphold the principles of responsible scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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